Cas no 2138036-07-2 (3,4-Dimethoxy-5-(pyrimidin-5-yl)aniline)

• Product Name: 3,4-Dimethoxy-5-(pyrimidin-5-yl)aniline
• CAS No: 2138036-07-2
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5783237
• PubChem ID: 165490117
• Update Time: 2025-06-12

3,4-Dimethoxy-5-(pyrimidin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2138036-07-2
• 3,4-dimethoxy-5-(pyrimidin-5-yl)aniline
• EN300-1142271
• 3,4-Dimethoxy-5-(pyrimidin-5-yl)aniline

• Inchi： 1S/C12H13N3O2/c1-16-11-4-9(13)3-10(12(11)17-2)8-5-14-7-15-6-8/h3-7H,13H2,1-2H3
• InChI Key： GNJTZQYWGJFIJY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1C1=CN=CN=C1)N)OC

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.3Ų

Additional information on 3,4-Dimethoxy-5-(pyrimidin-5-yl)aniline

Comprehensive Overview of 3,4-Dimethoxy-5-(pyrimidin-5-yl)aniline (CAS No. 2138036-07-2): Properties, Applications, and Research Insights

3,4-Dimethoxy-5-(pyrimidin-5-yl)aniline (CAS No. 2138036-07-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrimidine ring with a dimethoxy-substituted aniline moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with current trends in drug discovery targeting RNA viruses and cancer therapeutics.

The compound's molecular formula (C12H13N3O2) and molecular weight (231.25 g/mol) reflect its moderate polarity, which influences its solubility in organic solvents like DMSO and methanol. This property is critical for its application in high-throughput screening (HTS) assays, a hot topic in precision medicine development. Recent literature highlights its role in optimizing structure-activity relationships (SAR) for heterocyclic compounds, a frequent search query among medicinal chemists.

From a synthetic chemistry perspective, 3,4-Dimethoxy-5-(pyrimidin-5-yl)aniline serves as a key precursor for cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These methods dominate discussions in green chemistry forums, as industries seek catalyst-efficient pathways. The compound’s electron-rich aniline group also makes it valuable for designing fluorescent probes, addressing the growing demand for bioimaging tools in cellular studies.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry—techniques frequently searched by quality control professionals. Stability studies under various pH conditions and thermal stress are essential for its formulation in drug delivery systems, another trending topic in nanomedicine research. Notably, its logP value (~2.1) suggests favorable membrane permeability, a critical parameter in ADMET profiling.

In agrochemical applications, derivatives of 3,4-Dimethoxy-5-(pyrimidin-5-yl)aniline have shown promise as plant growth regulators, coinciding with the surge in searches for sustainable crop protection solutions. Its pyrimidine core mimics nucleotides, enabling interactions with enzyme targets in pests—a strategy aligned with integrated pest management (IPM) principles gaining traction globally.

Ongoing patent analyses reveal innovative uses of this compound in OLED materials and organic semiconductors, tapping into the booming flexible electronics market. Its conjugated system allows tunable electroluminescence properties, a frequent subject in materials science queries. As industries prioritize eco-friendly synthesis, microwave-assisted preparation of this compound has emerged as a low-waste alternative.

For researchers sourcing 3,4-Dimethoxy-5-(pyrimidin-5-yl)aniline, considerations about batch-to-batch consistency and scalable synthesis protocols rank high—keywords often associated with CMO selection workflows. The compound’s chromatographic purity (>98%) makes it suitable for preclinical studies, while regulatory-compliant documentation meets ICH guidelines requirements, a recurring concern in pharma QA/QC discussions.

Future directions may explore its metal-organic framework (MOF) integration for catalytic applications or CO2 capture—topics trending in climate tech circles. With AI-driven molecular design accelerating, this compound’s pharmacophore features could inspire next-generation small molecule drugs, answering frequent queries about de novo drug design strategies.